Cas no 1804190-41-7 (3-(2-Bromopropanoyl)-5-iodomandelic acid)

• Product Name: 3-(2-Bromopropanoyl)-5-iodomandelic acid
• CAS No: 1804190-41-7
• MF: C₁₁H₁₀BrIO₄
• MW: 413.003175258636
• CID: 4940495
• Update Time: 2025-06-15

3-(2-Bromopropanoyl)-5-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromopropanoyl)-5-iodomandelic acid

• Inchi： 1S/C11H10BrIO4/c1-5(12)9(14)6-2-7(4-8(13)3-6)10(15)11(16)17/h2-5,10,15H,1H3,(H,16,17)
• InChI Key： VJPHSFNIOCZAGL-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(C)Br)=O)C=C(C=1)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 2.4
• Topological Polar Surface Area: 74.6

Additional information on 3-(2-Bromopropanoyl)-5-iodomandelic acid

Introduction to 3-(2-Bromopropanoyl)-5-iodomandelic Acid (CAS No. 1804190-41-7)

3-(2-Bromopropanoyl)-5-iodomandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1804190-41-7, features a combination of functional groups that make it a versatile intermediate in synthetic chemistry and a promising candidate for further investigation in drug discovery. The presence of both an iodo substituent and a brominated side chain provides distinct reactivity patterns, enabling its use in various chemical transformations relevant to medicinal chemistry.

The molecular structure of 3-(2-Bromopropanoyl)-5-iodomandelic acid consists of a mandelic acid backbone, which is a well-known scaffold in the development of pharmaceuticals due to its ability to interact with biological targets. The modification with a 2-bromopropanoyl group at the third position and an iodo substituent at the fifth position introduces additional reactivity, making this compound particularly interesting for researchers exploring novel synthetic pathways and bioconjugation strategies. The iodine atom, in particular, serves as a handle for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of complex molecular architectures.

In recent years, there has been growing interest in the development of compounds with halogenated side chains for their potential role in modulating enzyme activity and binding affinity. The bromopropanoyl group in 3-(2-Bromopropanoyl)-5-iodomandelic acid can participate in electrophilic aromatic substitution reactions or serve as a linker for biofunctionalization, making it valuable for the synthesis of probes and inhibitors. Furthermore, the mandelic acid moiety is known to enhance oral bioavailability and metabolic stability, which are critical factors in drug design. This combination of features positions 3-(2-Bromopropanoyl)-5-iodomandelic acid as a promising building block for the development of next-generation therapeutics.

Recent advancements in synthetic methodologies have enabled more efficient access to halogenated derivatives like 3-(2-Bromopropanoyl)-5-iodomandelic acid, facilitating its integration into drug discovery pipelines. For instance, modern catalytic systems have improved the selectivity and yield of reactions involving iodine and bromine-containing compounds, allowing researchers to fine-tune their structures with greater precision. This has opened up new possibilities for designing molecules with tailored properties for therapeutic applications. The compound’s potential utility extends beyond simple intermediates; it may also serve as a precursor for more complex derivatives through further functionalization.

The exploration of 3-(2-Bromopropanoyl)-5-iodomandelic acid has been accompanied by studies on its reactivity and applications in medicinal chemistry. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in metabolic pathways or signal transduction cascades. For example, modifications of the mandelic acid scaffold have been shown to influence binding interactions with proteases or kinases, offering insights into structure-activity relationships (SAR). Additionally, the halogen atoms provide opportunities for covalent labeling techniques used in protein studies or diagnostic imaging agents.

The synthesis of 3-(2-Bromopropanoyl)-5-iodomandelic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions at specific positions on the mandelic acid core, followed by selective acylation with 2-bromoacetyl derivatives under controlled conditions. Advances in green chemistry principles have also influenced synthetic routes, promoting solvent-free reactions or catalytic methods that minimize waste generation. These innovations align with the broader goal of sustainable pharmaceutical manufacturing while maintaining high yields and purity standards.

The pharmacological potential of 3-(2-Bromopropanoyl)-5-iodomandelic acid continues to be investigated across various therapeutic areas. Its structural motifs are reminiscent of known bioactive molecules, suggesting possible applications in oncology, neurology, or anti-inflammatory treatments. Preclinical studies have begun to explore how modifications around the mandelic acid core can modulate biological activity without compromising efficacy. The presence of both bromine and iodine atoms offers additional degrees of freedom for designing molecules with enhanced pharmacokinetic profiles or target specificity.

As computational chemistry tools become increasingly sophisticated, virtual screening methods are being employed to identify promising derivatives of 3-(2-Bromopropanoyl)-5-iodomandelic acid before experimental synthesis. These approaches leverage quantum mechanical calculations and machine learning algorithms to predict binding affinities or metabolic stability, accelerating the drug discovery process. By integrating experimental data with computational predictions, researchers can prioritize candidates more effectively while reducing reliance on trial-and-error experimentation.

The future prospects for 3-(2-Bromopropanoyl)-5-iodomandelic acid include its expansion into new chemical spaces through innovative synthetic strategies or derivatization approaches. Exploration into biocatalytic methods could further streamline its production while maintaining high enantioselectivity if chiral variants are desired. Furthermore, interdisciplinary collaborations between organic chemists and biologists may uncover novel biological functions associated with this compound class that were previously unexplored.

In conclusion,3-(2-Bromopropanoyl)-5-iodomandelic acid (CAS No. 1804190-41-7) represents an exciting opportunity within pharmaceutical research due to its versatile structure and functional attributes。 Its unique combination of halogenated side chains alongside established pharmacophores makes it valuable for both synthetic applications and drug development。 As methodologies advance，the accessibility，utility，and impact of this compound will likely continue to grow，contributing significantly toward addressing unmet medical needs through innovative molecular design。